Potassium

• IUPAC Name: potassium
• InChI: InChI=1S/K
• InChI Key: ZLMJMSJWJFRBEC-UHFFFAOYSA-N
• Canonical SMILES: [K]
• Molecular Formula: K
• DSSTOX Substance ID: DTXSID9049748
• Molecular Weight: 39.0983 g/mol
• Physical Description: Potassium is a soft silvery metal though normally grayish white due to oxidation., Liquid; Other Solid, Silver-white solid; [CHRIS], WHITE-TO-GREY LUMPS.
• Boiling Point: 1425 °F at 760 mmHg (USCG, 1999), 759 °C, 765.5 °C
• Flash Point: Not Applicable. Combustible solid. (USCG, 1999)
• Solubility: Soluble in liquid ammonia, ethylenediamine, aniline; soluble in several metals; forms liquid alloys with other alkali metals, SOL IN ACID, MERCURY, Solubility in water: reaction
• Density: 0.86 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.862 at 20 °C, 0.856 g/cm³
• Vapor Density: 1.4 (Air = 1)
• Vapor Pressure: 8 mm Hg at 432 °C, Vapor pressure at 20 °C: negligible
• Mechanism of Action: Potassium ion is the primary intracellular cation found in virtually all body tissues. The total amount of body potassium in adults is estimated at 45 millimole (mmol)/kg body weight (about 140 g for an adult weighing 175 pounds; 1 mmol = 1 milliequivalent or 39.1 mg of potassium). Potassium mainly stays in cells, and a small amount can be found in the extracellular fluid. The amount of potassium that stays in the cell (intracellular) is 30 times that of extracellular concentration, creating a transmembrane gradient, regulated by the sodium-potassium (Na+/K+) ATPase transporter. This is an important gradient for nerve conduction, muscle contractions, and renal function. Vomiting, diarrhea, renal disease, medications, and other conditions that alter potassium excretion or shift it inside or outside of cells. In healthy patients individuals with normal renal function, markedly high or low potassium levels are rare. **Effect on blood pressure** Potassium decreases reduces intravascular volume, by reducing sodium reabsorption through an increase in urinary sodium excretion. This short-term effect, however, does not explain the long-term effects of potassium on blood pressure. Increased plasma potassium levels that occur through intake are associated with vasodilation occurring via stimulation of the sodium-potassium adenosine triphosphatase pump (Na+/-K+ATPase) and opening of potassium channels of the sodium-potassium adenosine triphosphatase pump. Other possible mechanisms of action for potassium may include alterations in barroreflex sensitivity and hormone sensitivity in vascular smooth muscle and cells of the sympathetic nervous system. **Effect on electrolyte balance and body systems** The potassium gradient across the membrane of a cell regulates cell membrane potential, maintained predominantly by the sodium-potassium (Na+/-K+ ATPase pump). Transmembrane electro-chemical gradients encourage diffusion of Na+ extracellularly and K+ intracellularly. Potassium supplementation prevents hypokalemia to maintain this balance and is often used in an oral solution or injection form in the clinical setting, preventing harmful effects such as arrhythmias, abnormal muscle function, and neurological disturbances. When activated, the Na+/-K+ ATPase pump exchanges two extracellular K+ ions for three intracellular sodium (Na+) ions, impacting membrane potential via either excitation or inhibition. This is especially important in the homeostasis of the nervous system, kidney, and cardiac muscle tissue. The body and cell distributions of potassium in normal conditions are known as internal and external balance, respectively. Reduced serum potassium (or imbalance) increases the risk of ventricular arrhythmia, heart failure and left ventricular hypertrophy (LVH).
• Impurities: Impurities: oxygen, carbon, hydrogen, alkali metals, aluminum, calcium, copper, boron and silicon, along with iron, nickel and chromium which are leached from container materials, High purity potassium /potentially/ has the following impurities: <30 ppm O2, <100 ppm transition metals and <50 ppm other alkali metals
• Color/Form: Soft, silvery-white metal; body centered cubic structure
• CAS RN: 7440-09-7
• Melting Point: 145 °F (USCG, 1999), 63.5 °C, 63.2 °C

Description

Potassium (K) is a chemical element that plays a crucial role in a variety of biological and physical processes. It is essential for the growth and physiology of plants, where it serves not just as a structural component but also regulates several biochemical processes such as protein synthesis, carbohydrate metabolism, and enzyme activation. Potassium is involved in vital physiological processes including stomatal regulation and photosynthesis. It is known to enhance plant tolerance to abiotic stresses by maintaining ion homeostasis and regulating osmotic balance under conditions such as salt and drought stress. Additionally, potassium participates in antioxidant defense mechanisms in plants, protecting them from oxidative stress under environmental adversities (Hasanuzzaman et al., 2018).

Synthesis Analysis

The synthesis of potassium compounds can be achieved through various methods, including hydrothermal techniques. For example, optically uniaxial non-centrosymmetric potassium compounds like iodate K[IO3] and borates K3[B6O10]Br have been synthesized, showcasing the versatility of potassium in forming compounds with significant optical and physical properties (Belokoneva et al., 2012).

Molecular Structure Analysis

The molecular structure of potassium compounds is diverse, ranging from simple ions in solution to complex crystalline structures. For instance, the crystal and molecular structure of potassium salts such as the potassium salt of the hexanuclear carbonyl cobaltate [Co6(CO)14]4− has been determined, showcasing the complex interactions and coordination patterns that potassium ions can engage in within crystalline solids (Albano et al., 1969).

Chemical Reactions and Properties

Potassium participates in a wide range of chemical reactions, thanks to its reactivity and the ability to form various compounds. For example, potassium phthalocyanine (KPc) demonstrates unique structural features and interactions, indicative of the diverse chemical behavior and properties that potassium compounds can exhibit (Margadonna et al., 2006).

Physical Properties Analysis

The physical properties of potassium, such as density, viscosity, surface tension, and thermal conductivity, have been extensively studied. These properties vary significantly depending on the phase (solid, liquid, vapor) and the temperature, highlighting the element's versatility and importance in various applications (Caldwell & Walley, 1966).

Scientific Research Applications

Agriculture: Potassium Fertilizers

Potassium is an essential nutrient for crop growth and yield development. It plays a critical role in regulating a wide range of enzyme activities, controlling cell osmoregulation, and modulating stomatal movement during photosynthesis. The scarcity of potassium mineral resources and the low efficiency of fertilizer use have affected the increase in crop yield. The application of nanotechnology in the production and utilization of potassium fertilizers is both necessary and effective.

Organic Chemistry: Reducing Agent

Potassium compounds are used as a powerful reducing agent in organic chemistry. The specific methods of application or experimental procedures would depend on the particular reaction being carried out.

Heat Exchange Medium: Potassium/Sodium Alloys

Potassium/Sodium alloys are used as a heat exchange medium. The heat in the potassium warms water and makes it hot enough to boil. Then water is changed into steam, which is used to work devices that generate electricity.

Life Sciences: Genetically-Encoded Potassium Ion Biosensor

A sensitive and specific genetically-encoded potassium ion biosensor has been developed for in vivo applications across the tree of life. This biosensor, designated GINKO2, has higher sensitivity and specificity. It has been demonstrated for in vivo detection and imaging of K+ dynamics in multiple model organisms, including bacteria, plants, and mice.

Nanotechnology: Nano-Potassium Fertilizers

The combination of nanotechnology and potassium has found applications in agriculture. Nanomaterials are increasingly becoming part of people’s professional lives as a novel material category. This technology is gradually finding applications in agriculture to boost crop yields while reducing environmental pollution. The application of nanotechnology in the production and utilization of potassium fertilizers is both necessary and effective.

Medical Diagnostics: Potassium Measurement Technologies

Potassium is an important bodily electrolyte which is kept within tight limits in health. Many medical conditions as well as commonly-used drugs either raise or lower blood potassium levels, which can be dangerous or even fatal. For at-risk patients, frequent monitoring of potassium can improve safety and lifestyle. This review summarises current solutions and recent developments in point-of-care and self-testing potassium measurement technologies.

Environmental Science: Removal of Heavy Metals

Potassium has been used in the removal of heavy metals from the environment. This is particularly important in areas where industrial activities have led to the contamination of soil and water resources with heavy metals. The specific methods of application or experimental procedures would depend on the particular type of heavy metal being removed and the context in which the removal is being carried out.

Energy Storage: Lithium Battery Cathode Material

Potassium is used as a raw material in the production of potash, which is an important component of lithium batteries. Lithium batteries are widely used in a variety of applications, including electric vehicles and renewable energy storage systems. The specific methods of application or experimental procedures would depend on the particular type of lithium battery being produced.

Medical Industry: Preservative, Disinfectant, Deodorant, and Detoxifier

Potassium is used as a preservative, disinfectant, deodorant, and detoxifier in the medical industry. It is also used as a water treatment agent for purifying water and treating wastewater.

Biological Functions: Essential for Life

Potassium is crucial in numerous biological functions and is extensively utilized in a range of industrial processes. As a metal, it has distinct properties like electrical conductivity and is generally reactive, especially with water.

Safety And Hazards

Potassium can affect you when breathed in. Potassium fumes can severely irritate the skin and eyes. Contact with solid Potassium can cause severe burns. Exposure to Potassium fumes can irritate the nose, throat and lungs with sneezing and coughing. Prolonged exposure to Potassium fumes can cause sores of the inner nose. Potassium can ignite in moist air or because of friction or static sparks. It is highly corrosive to eyes, skin and mucous membranes.

Future Directions

Future research on potassium will focus on strengthening methods to measure potassium and sodium intake. Potassium solubilizing microorganisms (KSMs) are able to release K from soil/minerals into plant available forms and could be a sustainable option. The possibilities to use the KSMs as efficient biofertilizers for the improvement of crop production is increasingly highlighted by researchers.

Synthesis routes and methods I

Procedure details

A reactor was charged with 30 ml of THF, 0.13 g of 3, 3-diethoxypropanol and 2 ml solution of potassium naphthalene dissolved in tetrahydrofuran in a concentration of 0.5 mol/L-tetrahydrofuran, and the resulting mixture was stirred for three minutes in an argon atmosphere, and, thus, there was formed a potassium derivative (potassium 3, 3-diethoxypropanoxide) of 3, 3-diethoxypropanol.

Synthesis routes and methods II

Procedure details

THF 20 ml, 3, 3-diethoxypropanol 0.15 g, and a potassium naphthalene 0.5 mol/L-tetrahydrofuran solution 2 ml was added to the reaction container and agitated for 3 minutes in an argon atmosphere; a potassium compound of 3, 3-diethoxypropanol (potassium 3, 3-diethoxypropanoxide) was produced.

Synthesis routes and methods III

Procedure details

Citations

Potassium

ML Halperin, KS Kamel - The Lancet, 1998 - thelancet.com

In a logical, stepwise approach to patients presenting with hypokalaemia or hyperkalaemia the clinician must first recognise circumstances in which the dyskalaemia represents a …

Number of citations: 325 www.thelancet.com

Potassium

K Mengel - Handbook of plant nutrition, 2016 - taylorfrancis.com

… Humphry Davy (1778–1827) discovered the chemical element potassium and Martin … potassium in plant sap (3). Home (1762, quoted in 4) noted in pot experiments that potassium …

Number of citations: 337 www.taylorfrancis.com

Potassium

PJ White, AJ Karley - Cell biology of metals and nutrients, 2010 - Springer

… Potassium (K) is the most abundant inorganic cation in plants. It is required for the activation … of potassium deficiency and the acclimatory responses of plants to potassium starvation, (2) …

Number of citations: 234 link.springer.com

Potassium

PF Pratt - Methods of soil analysis: Part 2 chemical and …, 1965 - Wiley Online Library

A large portion of the potassium (K) in soils is present as a part of the crystalline structure of primary and secondary minerals such as micas, feldspars, and micaceous minerals of the …

Number of citations: 703 acsess.onlinelibrary.wiley.com

Potassium and health

CM Weaver - Advances in Nutrition, 2013 - academic.oup.com

… potassium as occurs in foods such as fruits and vegetables, in contrast to similar blood pressure-lowering benefits of potassium … below current recommendations for potassium intake, …

Number of citations: 407 academic.oup.com

Potassium physiology

SO Thier - The American journal of medicine, 1986 - Elsevier

… , which is the major chronic protective mechanism against abnormalities in potassium … Factors regulating potassium secretion include prior potassium intake, intracellular potassium, …

Number of citations: 102 www.sciencedirect.com

Potassium in agriculture–status and perspectives

C Zörb, M Senbayram, E Peiter - Journal of plant physiology, 2014 - Elsevier

In this review we summarize factors determining the plant availability of soil potassium (K), the role of K in crop yield formation and product quality, and the dependence of crop stress …

Number of citations: 138 www.sciencedirect.com

Properties of potassium

TG Tiecke - University of Amsterdam, The Netherlands, Thesis, 2010 - tobiastiecke.nl

This document is a stand-alone version of Appendix A of my PhD thesis [1]. It is meant to provide an overview of the properties of atomic potassium useful for experiments on ultracold …

Number of citations: 120 tobiastiecke.nl

Research on potassium in agriculture: needs and prospects

V Römheld, EA Kirkby - Plant and soil, 2010 - Springer

This review highlights future needs for research on potassium (K) in agriculture. Current basic knowledge of K in soils and plant physiology and nutrition is discussed which is followed …

Number of citations: 946 link.springer.com

The role of potassium in physiological processes

WO Fenn - Physiological Reviews, 1940 - journals.physiology.org

… of potassium accumulation. It will suffice to state here that body cells in general appear to be more or less freely permeable to potassium … The permeability of tissue cells to potassium is …

Number of citations: 339 journals.physiology.org